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Compound of Interest

Compound Name: H-DL-Phe-OMe.HCI

Cat. No.: B554974

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for DL-
Phenylalanine methyl ester hydrochloride. Due to a lack of specific quantitative solubility data
in publicly available literature, this document focuses on qualitative descriptions and data from
a closely related analog. This guide is intended to assist researchers and professionals in the
pharmaceutical and chemical industries in understanding the solubility profile of this compound.

Introduction

DL-Phenylalanine methyl ester hydrochloride is a racemic mixture of the methyl ester of the
essential amino acid phenylalanine. It is a crucial building block in the synthesis of various
pharmaceutical compounds and is of significant interest in drug development. Understanding
its solubility is critical for its formulation, delivery, and overall bioavailability.

Physicochemical Properties
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Property Value Reference
Chemical Formula C10H14CINO2 [1112]
Molecular Weight 215.68 g/mol [1]
Appearance White to off-white crystalline Be

powder

] ] Approximately 160 °C (with
Melting Point - [1]
decomposition)

Solubility Profile

Comprehensive searches of scientific literature and chemical databases did not yield specific
quantitative solubility data (e.g., in g/100 mL or mol/L) for DL-Phenylalanine methyl ester
hydrochloride. However, qualitative descriptions are consistently reported.

Table 1: Qualitative Solubility of DL-Phenylalanine Methyl Ester Hydrochloride

Solvent Solubility Description
Water Slightly soluble[1]
Ethanol Soluble[3][4][5]
Methanol Soluble[3][4][5]

Dimethyl Sulfoxide (DMSO) No specific data found

It is important to note that while the compound is described as "soluble™ in polar organic
solvents like methanol and ethanol, the exact limits of this solubility are not documented in the

available resources.

Solubility Data of a Structural Analog

In the absence of direct quantitative data, the solubility of a structurally similar compound, 4-
Chloro-DL-phenylalanine methyl ester hydrochloride, can provide some insight.

Table 2: Quantitative Solubility of 4-Chloro-DL-phenylalanine methyl ester hydrochloride
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Solvent Solubility Conditions

Dimethyl Sulfoxide (DMSO) 50 mg/mL Requires sonication.[6]

Requires sonication and

Water 50 mg/mL )
heating to 60°C.[6]

Note: This data is for a different, albeit related, compound and should be used as an estimation
with caution. The chloro-substituent on the phenyl ring can influence the molecule's polarity
and crystal lattice energy, thereby affecting its solubility compared to the non-substituted parent

compound.

Experimental Protocol: A General Workflow for
Solubility Determination

While a specific experimental protocol for determining the solubility of DL-Phenylalanine methyl
ester hydrochloride was not found, a general and widely accepted method is the isothermal
equilibrium method. This method involves saturating a solvent with the solute at a constant
temperature and then determining the concentration of the dissolved solute.

A conceptual workflow for this process is outlined below:
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Preparation

Weigh excess DL-Phenylalanine
methyl ester hydrochloride

Add to a known volume
of the solvent

- J

Step 2
4 Equilibration

Agitate the mixture at a

constant temperature

tep 3

Allow undissolved solid

to settle
I J
Step 4
4 )

Anavlysis
Extract a clear aliquot
of the supernatant

Step 5
Dilute the aliquot
appropriately

Step 6

Analyze concentration using a
validated analytical method
(e.g., HPLC-UV, Mass Spectrometry)
J

Step 7

Result

Calculate the solubility
(e.g., in g/L or mol/L)

Click to download full resolution via product page

Conceptual workflow for determining solubility.
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Conclusion

The solubility of DL-Phenylalanine methyl ester hydrochloride is qualitatively described as
"slightly soluble" in water and "soluble” in polar organic solvents such as methanol and ethanol.
[1][3][4][5] Unfortunately, specific quantitative solubility data is not readily available in the public
domain. For researchers and drug development professionals, it is recommended that
experimental determination of solubility in relevant solvent systems be performed to obtain the
precise quantitative data necessary for formulation and development activities. The provided
conceptual workflow for solubility determination can serve as a foundational methodology for
such studies. The solubility data of the structural analog, 4-Chloro-DL-phenylalanine methyl
ester hydrochloride, may offer a preliminary estimation but should be confirmed experimentally
for the compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DL-Phenylalanine methyl ester hydrochloride, 98% 5 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

e 2. chemimpex.com [chemimpex.com]

e 3. D-Phenylalanine Methyl Ester Hydrochloride CAS 13033-84-6 Manufacturers, Suppliers,
Factory - Home Sunshine Pharma [hsppharma.com]

e 4. D-Phenylalanine methyl ester hydrochloride, 98% | Fisher Scientific [fishersci.ca]
e 5. D-Phenylalanine methyl ester hydrochloride | 13033-84-6 [chemicalbook.com]
e 6. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [DL-Phenylalanine Methyl Ester Hydrochloride: A
Technical Overview of Solubility Characteristics]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b554974#dl-phenylalanine-methyl-ester-
hydrochloride-solubility-data]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.fishersci.com/shop/products/dl-phenylalanine-methyl-ester-hydrochloride-98-thermo-scientific/AAA1275806
https://www.hsppharma.com/apis-and-intermediates/d-phenylalanine-methyl-ester-hydrochloride.html
https://www.fishersci.ca/shop/products/d-phenylalanine-methyl-ester-hydrochloride-99-thermo-scientific/p-7028541
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222156.htm
https://www.benchchem.com/product/b554974?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/dl-phenylalanine-methyl-ester-hydrochloride-98-thermo-scientific/AAA1275806
https://www.fishersci.com/shop/products/dl-phenylalanine-methyl-ester-hydrochloride-98-thermo-scientific/AAA1275806
https://www.chemimpex.com/products/08463
https://www.hsppharma.com/apis-and-intermediates/d-phenylalanine-methyl-ester-hydrochloride.html
https://www.hsppharma.com/apis-and-intermediates/d-phenylalanine-methyl-ester-hydrochloride.html
https://www.fishersci.ca/shop/products/d-phenylalanine-methyl-ester-hydrochloride-99-thermo-scientific/p-7028541
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6222156.htm
https://www.medchemexpress.com/pcpa-methyl-ester-hydrochloride.html
https://www.benchchem.com/product/b554974#dl-phenylalanine-methyl-ester-hydrochloride-solubility-data
https://www.benchchem.com/product/b554974#dl-phenylalanine-methyl-ester-hydrochloride-solubility-data
https://www.benchchem.com/product/b554974#dl-phenylalanine-methyl-ester-hydrochloride-solubility-data
https://www.benchchem.com/product/b554974#dl-phenylalanine-methyl-ester-hydrochloride-solubility-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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